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For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the preparation of calibration standards
using the stable isotope-labeled internal standard, 2,3',4,4',5-Pentachlorobiphenyl-13C12 (PCB
118-13C12). Accurate preparation of calibration standards is critical for the precise quantification
of PCB 118 in various matrices using isotope dilution mass spectrometry (IDMS) techniques
such as GC-MS or LC-MS.[1][2][3]

Introduction

Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants that are monitored
in environmental and biological samples. PCB 118 is a dioxin-like PCB congener of significant
toxicological interest. The use of a 13C-labeled internal standard, such as PCB 118-13C12, is the
gold standard for accurate quantification as it corrects for variations in sample extraction,
cleanup, and instrument response.[4] This protocol outlines the necessary steps to prepare a
series of calibration standards from a certified stock solution.

Materials and Equipment

e PCB 118-13Cai2 certified stock solution (e.g., 40 pg/mL in nonane)
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High-purity solvent (e.g., nonane, isooctane, or hexane of pesticide residue grade or higher)

Calibrated pipettes or automated liquid handler

Class A volumetric flasks

Autosampler vials with PTFE-lined caps

Vortex mixer

Quantitative Data Summary

The following tables provide an example of a 7-point calibration curve prepared from a 40
png/mL stock solution of PCB 118-13Ci2.

Table 1: Preparation of Intermediate Stock Solution

Parameter Value
Initial Stock Concentration 40 pg/mL
Volume of Stock Solution 100 pL
Final Volume 10 mL
Intermediate Stock Concentration 400 ng/mL

Table 2: Serial Dilution for Calibration Standards
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Volume of Final

Calibration Level Intermediate Stock  Final Volume (pL) Concentration (pg/
(uL) L or ng/mL)

Cs1 2.5 1000 1.0

CS2 5 1000 2.0

CS3 12.5 1000 5.0

Cs4 25 1000 10.0

CS5 62.5 1000 25.0

CS6 125 1000 50.0

CSs7 250 1000 100.0

Experimental Protocol

This protocol describes the preparation of a multi-point calibration curve for the quantification of
PCB congeners. It is highly recommended to use an internal standard calibration method for
the analysis of PCB congeners.[5]

1. Preparation of an Intermediate Stock Solution

o Allow the certified PCB 118-13C12 stock solution (e.g., 40 ug/mL in nonane) to equilibrate to
room temperature.

e Using a calibrated pipette, accurately transfer 100 L of the stock solution into a 10 mL Class
A volumetric flask.

e Dilute to the mark with high-purity nonane.

o Cap the flask and mix thoroughly by inverting the flask several times. This will be your
Intermediate Stock Solution with a concentration of 400 ng/mL.

N

. Preparation of Calibration Standards by Serial Dilution
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Prepare a series of at least five calibration standards to bracket the expected concentration

range of the samples.[6] The following is an example of a 7-point calibration curve.

Label seven clean autosampler vials as CS1 through CS7.

Using a calibrated pipette, add the appropriate volume of the Intermediate Stock Solution to
each vial as detailed in Table 2.

Add the appropriate volume of high-purity nonane to each vial to achieve a final volume of
1000 pL.

Cap each vial securely and vortex briefly to ensure homogeneity.

These standards are now ready for analysis by GC-MS or LC-MS.

. Storage and Handling

Store all stock solutions and prepared calibration standards at room temperature, protected
from light and moisture.[4]

All handling of PCBs and their solutions should be performed in a well-ventilated fume hood
while wearing appropriate personal protective equipment (PPE), including gloves and safety
glasses.[7]

PCB-contaminated materials should be disposed of as hazardous waste according to local
regulations.[5]

Quality Control

It is recommended to use a second source standard to verify the accuracy of the prepared
calibration curve.[7]

The calibration curve should be verified at the beginning of each analytical run and after
every 20 samples.[5]

The linearity of the calibration curve should be evaluated, with a coefficient of determination
(R?) greater than 0.99 being desirable.[1]
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Workflow Diagram
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Caption: Workflow for the preparation of PCB 118-13C12 calibration standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15598500?utm_src=pdf-custom-synthesis#bc-rfq
https://www.agilent.com/Library/posters/Public/GCQQQ_Dioxinas.pdf
https://www.chromservis.eu/media/0/05_pdf/Catalogues/CIL_PCB_Standards_and_Standard_Mixtures.pdf
https://www.dspsystems.eu/wp-content/uploads/2018/03/PCB-Standards-and-Standard-Mixtures.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/analysis-of-pcbs-in-food-and-biological-samples-using-gc-triple-quadrupole-gc-msms.pdf
https://pcb.unitar.org/assets/module-4-en-dCHehBO5.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8082a.pdf
https://www.response.epa.gov/site/download.ashx?counter=432555
https://www.benchchem.com/product/b15598500/docs#application-note-preparation-of-calibration-standards-using-pcb-118-c
https://www.benchchem.com/product/b15598500/docs#application-note-preparation-of-calibration-standards-using-pcb-118-c
https://www.benchchem.com/product/b15598500/docs#application-note-preparation-of-calibration-standards-using-pcb-118-c
https://www.benchchem.com/product/b15598500/docs#application-note-preparation-of-calibration-standards-using-pcb-118-c
https://www.benchchem.com/product/b15598500?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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